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Compound of Interest

Compound Name: D-Alanine, 3-fluoro-, hydrochloride

Cat. No.: B1655622

Application Notes for D-Alanine, 3-fluoro-,
hydrochloride

Compound: D-Alanine, 3-fluoro-, hydrochloride (D-F-Ala-HCI) Synonyms: 3-Fluoro-D-
alanine, Fludalanine[1] Molecular Formula: CsHeFNO:2 - HCI Molecular Weight: 143.54 g/mol
(hydrochloride salt)

Description and Mechanism of Action

D-Alanine, 3-fluoro-, hydrochloride is a fluorinated analog of the amino acid D-alanine. It
functions as a potent antibacterial agent by targeting a crucial step in bacterial cell wall
synthesis.[1] The primary mechanism of action is the inhibition of alanine racemase, a bacterial
enzyme that catalyzes the conversion of L-alanine to D-alanine.[1][2] D-alanine is an essential
building block of peptidoglycan, the macromolecule that provides structural integrity to the
bacterial cell wall.[1][3] By inhibiting alanine racemase, D-F-Ala-HCI depletes the pool of D-
alanine, thereby disrupting peptidoglycan synthesis and compromising cell wall integrity,
ultimately leading to bacterial cell death. This specificity for a bacterial metabolic pathway
makes it an attractive candidate for antimicrobial research.[3]

Applications in Research and Drug Development

» Antimicrobial Research: D-F-Ala-HCl is utilized in studies to understand bacterial cell wall
biosynthesis and to screen for new antimicrobial agents. Its role as an inhibitor of a key
enzyme provides a model for studying mechanisms of antibiotic action.[1]
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» Bacterial Imaging: Radiolabeled versions of D-alanine analogs, such as D-[*8F]Fluoroalanine
(D-[*8F]FAla) and D-[3-11C]alanine, are developed as positron emission tomography (PET)
imaging tracers for the in vivo detection of bacterial infections.[4][5][6] Since D-amino acids
are not typically metabolized by mammalian cells but are actively incorporated into bacterial
peptidoglycan, these tracers allow for the specific visualization of bacterial activity.[3][7] This
approach can differentiate between active bacterial infections and sterile inflammation.[5][7]

» Metabolic Studies: The metabolism of fludalanine can be studied to understand its
biotransformation and potential defluorination in vivo.[1] Its primary metabolism involves
oxidation to fluoropyruvate, which is then reduced to fluorolactate.[1] Analytical methods like
gas chromatography-mass spectrometry (GC/MS) are used to quantify these metabolites in
biological samples.[1][8]
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Caption: Inhibition of Alanine Racemase by D-Alanine, 3-fluoro-.
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Experimental Workflow: In Vitro Bacterial Uptake Assay
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Caption: Workflow for assessing bacterial uptake of radiolabeled compounds.

Experimental Workflow: In Vivo PET Imaging in an
Animal Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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